Cas no 136880-96-1 (L-Proline,3-(2-propenyl)-, trans- (9CI))

• Product Name: L-Proline,3-(2-propenyl)-, trans- (9CI)
• CAS No: 136880-96-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 196378
• PubChem ID: 195837
• Update Time: 2025-04-19

L-Proline,3-(2-propenyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,3-(2-propenyl)-, trans- (9CI)
• (3S)-3-prop-2-en-1-yl-L-proline
• 3-allylproline
• 136880-96-1
• (2S,3S)-3-prop-2-enylpyrrolidine-2-carboxylic acid
• DTXSID70929572
• L-Proline, 3-(2-propenyl)-, trans- (9CI)
• 3-Allyl-L-proline
• 3-Prop-2-en-1-ylproline

• Inchi： 1S/C8H13NO2/c1-2-3-6-4-5-9-7(6)8(10)11/h2,6-7,9H,1,3-5H2,(H,10,11)/t6-,7-/m0/s1
• InChI Key： TWPAYONCYJOPLY-BQBZGAKWSA-N
• SMILES： OC([C@@H]1[C@@H](CC=C)CCN1)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33